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The table below summarizes the key information about Renierone identified in the search results.

Aspect Description

Classification Marine natural product, specifically an isoquinoline derivative [1] [2].

Primary Natural
Sources

Isolated from marine sponges of genera Reniera, Xestospongia, Cribrochalina,
Haliclona, and Petrosia, as well as the nudibranch Jorunna funebris [2].

Structural Family Belongs to the renieramycin family of compounds [2].

Key Biological
Activity

Demonstrated cytotoxicity, making it a lead compound for anti-cancer research

[1] [2].

Notable Context Often studied alongside and synthesized from precursors like Renieramycin M
[1].

Synthesis and Isolation Methods

The search results point to two primary methods for obtaining Renierone:

Isolation from Marine Organisms: Renierone was initially isolated from the cytotoxic fractions of
marine sponges and nudibranchs [2]. The process involves extracting the marine organism with a

solvent (e.g., an aqueous solution), followed by bioassay-guided fractionation using techniques like
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Sephadex LH-20 and reverse-phase C18 HPLC with a methanol-water gradient containing

trifluoroacetic acid (TFA) for purification [2].
Chemical Synthesis: A practical synthesis route for a related simple natural product, 6-Hydroxy-7-

methoxyisoquinolinemethanol, has been described. This synthesis starts from vanillin and proceeds
through several steps, including a key Pomeranz-Fritsch isoquinoline synthesis, to construct the

core isoquinoline structure over five steps [2].

The following diagram outlines the general experimental workflow for the study of Renierone, from source

material to functional analysis.
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Research Context and Potential

Renierone is primarily investigated for its cytotoxic properties, which indicate potential as an anti-cancer

agent [2]. It is part of a broader class of sulfur-containing marine natural products (MNPs) that are

considered valuable leads for drug discovery [1].

A Promising Drug Lead: Sulfur-containing scaffolds are highly valued in medicinal chemistry. While

Renierone itself is not one of the currently approved marine-derived drugs, its structural class and
bioactivity profile make it a significant candidate for further development [1].

Current Research Focus: The field of marine natural product drug discovery currently faces
challenges such as the efficient identification of novel molecules, solving compound supply issues,

and elucidating the mechanism of action for bioactive compounds [1]. Research on compounds like
Renierone is likely focused on addressing these very challenges.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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